1-(Cyclobutylamino)-3-fluoropropan-2-ol

• Molecular Formula: C7H14FNO
• Molecular Weight: 147.19 g/mol
• IUPAC Name: 1-(cyclobutylamino)-3-fluoropropan-2-ol
• InChI: InChI=1S/C7H14FNO/c8-4-7(10)5-9-6-2-1-3-6/h6-7,9-10H,1-5H2
• InChI Key: GTTMPPWYFIGTLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NCC(CF)O

Description

1-(Cyclobutylamino)-3-fluoropropan-2-ol is a fluorinated secondary alcohol featuring a cyclobutylamino substituent. This compound is structurally characterized by a three-carbon chain with a hydroxyl group at position 2, a fluorine atom at position 3, and a cyclobutylamine group at position 1. Its molecular formula is C₇H₁₃FNO, with a molecular weight of 161.19 g/mol. The cyclobutyl ring introduces steric strain and conformational rigidity, which may influence its reactivity, solubility, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Cyclobutylamino)-3-fluoropropan-2-ol typically involves the reaction of cyclobutylamine with 3-fluoropropan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. Common reaction conditions include moderate temperatures and pressures to ensure optimal yield and purity.

Industrial Production Methods: On an industrial scale, the production of 1-(Cyclobutylamino)-3-fluoropropan-2-ol may involve continuous flow reactors to enhance efficiency and scalability. The use of advanced catalytic systems and optimized reaction parameters can further improve the overall production process, making it more cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions: 1-(Cyclobutylamino)-3-fluoropropan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The fluorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be employed for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

1-(Cyclobutylamino)-3-fluoropropan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be employed in studies involving enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(Cyclobutylamino)-3-fluoropropan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. This interaction can lead to various biological effects, depending on the specific pathway involved.

Comparison with Similar Compounds

Structural and Functional Group Variations

1-Amino-3-fluoropropan-2-ol hydrochloride (C₃H₉ClFNO)

• Key Features: Simpler structure with a primary amine group instead of cyclobutylamino, and a hydrochloride salt form.
• Molecular Weight : 153.57 g/mol.
• Purity : 95% (commercial availability in 100 mg–1 g quantities).
• The hydrochloride salt enhances water solubility, which may be advantageous for drug formulation. However, the primary amine could lead to instability or off-target interactions compared to the cyclobutylamino group .

(R)-1-(tert-Butyldimethylsilanyloxy)-3-fluoropropan-2-ol (C₉H₂₁FOSi)

• Key Features : Incorporates a tert-butyldimethylsilyl (TBDMS) protecting group on the hydroxyl.
• Molecular Weight : 216.35 g/mol.
• Role : Intermediate in synthesizing complex molecules (e.g., Example 105 in EP 3 778 607 A1).
• Comparison: The TBDMS group protects the hydroxyl during synthesis, enabling selective functionalization.

1-(3,4-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol (C₉H₁₉FN₂O)

• Key Features : Piperazine ring with 3,4-dimethyl substituents.
• Molecular Weight : 190.26 g/mol.
• Status : Discontinued commercial product (Biosynth).
• Comparison: The piperazine group enhances solubility and bioavailability due to its basic nitrogen atoms. The cyclobutylamino group offers a more compact, hydrophobic alternative, which might improve membrane permeability .

Data Table: Comparative Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Purity/Status	Application
1-(Cyclobutylamino)-3-fluoropropan-2-ol	C₇H₁₃FNO	161.19	Cyclobutylamino	Not specified	Potential intermediate
1-Amino-3-fluoropropan-2-ol hydrochloride	C₃H₉ClFNO	153.57	Primary amine	95% (commercial)	Drug synthesis
(R)-1-(TBDMS-oxy)-3-fluoropropan-2-ol	C₉H₂₁FOSi	216.35	TBDMS-protected hydroxyl	Synthetic intermediate	Pharmaceutical precursor
1-(3,4-Dimethylpiperazin-1-yl)-3-fluoropropan-2-ol	C₉H₁₉FN₂O	190.26	Dimethylpiperazine	Discontinued	Research chemical

Biological Activity

1-(Cyclobutylamino)-3-fluoropropan-2-ol is a novel compound that has garnered interest in medicinal chemistry due to its unique structural features, which include a cyclobutyl group, an amino group, and a fluorinated propanol moiety. This compound's potential biological activities are under exploration, particularly in the context of drug development and interaction with biological targets.

Chemical Structure and Properties

The molecular formula of 1-(Cyclobutylamino)-3-fluoropropan-2-ol is C$_{7}$H$_{14}$FN. The compound features:

• Cyclobutyl Group : This four-membered ring structure may influence the compound's conformation and interactions with biological targets.
• Amino Group : This functional group allows for hydrogen bonding, which is crucial for receptor-ligand interactions.
• Fluorinated Propanol Moiety : The presence of fluorine enhances metabolic stability and bioavailability, potentially affecting the compound's pharmacokinetics.

Biological Activity

While specific data on the biological activity of 1-(Cyclobutylamino)-3-fluoropropan-2-ol is limited, insights can be drawn from related compounds. Compounds with similar structures often exhibit significant pharmacological properties due to their ability to interact with various biological targets.

1-(Cyclobutylamino)-3-fluoropropan-2-ol may engage in non-covalent interactions such as hydrogen bonding and hydrophobic interactions with enzymes or receptors. The binding affinity can be assessed through various in vitro assays, potentially utilizing techniques like:

• Surface Plasmon Resonance (SPR)
• Isothermal Titration Calorimetry (ITC)

Comparative Analysis with Similar Compounds

To better understand the potential biological activity of 1-(Cyclobutylamino)-3-fluoropropan-2-ol, a comparison with structurally similar compounds can be insightful:

Compound Name	Structure Features	Unique Aspects
1-Amino-3-fluoropropan-2-ol	Lacks cyclobutyl group	Simpler structure; potential for different bioactivity
Cyclobutylamine	Contains cyclobutyl but no fluorine	Basic amine; different reactivity profile
1-(Cyclopropylamino)-3-fluoropropan-2-ol	Similar cycloalkane structure	Smaller ring size; may exhibit different pharmacokinetics
1-(Tert-butylamino)-3-fluoropropan-2-ol	Tert-butyl instead of cyclobutyl	Bulkier substituent; affects steric hindrance

This table highlights the unique aspects of 1-(Cyclobutylamino)-3-fluoropropan-2-ol due to its specific cyclobutyl structure combined with both amino and hydroxyl functionalities.

Case Studies and Research Findings

Although direct case studies on 1-(Cyclobutylamino)-3-fluoropropan-2-ol are scarce, research into similar compounds suggests potential therapeutic applications. For instance:

• Fluorinated Amines : Research indicates that fluorinated amines can enhance metabolic stability and improve binding affinity to target proteins, which is crucial for drug efficacy.
• Cycloalkane Derivatives : Studies have shown that cycloalkane derivatives can exhibit unique receptor interactions, potentially leading to novel therapeutic effects.

Example Study

In a study involving structurally similar compounds, researchers found that certain fluorinated derivatives demonstrated significant anti-inflammatory properties in animal models. These findings suggest that 1-(Cyclobutylamino)-3-fluoropropan-2-ol may also possess similar activities worth investigating further.